AbstractWe prepared a nanocomposite (NC) containing polyaniline (PANI) and silver (Ag) nanoparticles (NPs). The aniline monomer was polymerized in the presence of Ag+ ions as an oxidizing agent. Samples from the prepared Ag-PANI NC film were irradiated with gamma rays (γ) radiation doses (5 − 60 kGy). The γ ray induced modifications in the prepared Ag-PANI NC optical properties are illustrated. The induced effect was explored using UV-vis spectroscopy and the International Commission on Illumination (CIE) color changes technique. A detailed study of the optical bandgap (Eg) was carried out. The results indicated that the direct Eg decreased from 2.41 to 1.94 eV with increasing γ irradiation. We attribute this decrease to the dominance of crosslinking that damaged the ordered structure and thus increased the amorphous regions. Furthermore, the study of Eg highlighted that the optical dielectric loss (ε”) parameter is a useful tool to specify the type of electronic transitions which was found to be a direct allowed transition for the Ag-PANI NC samples. Finally, the color changes between the pristine and irradiated samples were characterized. The pristine Ag-PANI film exhibited significant color changes during the irradiation.

AbstractThis article describes our experimental study in which a series of semi-interpenetrating polymer networks (semi-IPNs: S-IPN1, S-IPN2, and S-IPN3), based on acrylic acid (AA), 2-(diethylamino)ethyl methacrylate (DEAEMA), and gum xanthan (GX), were used to remove the dyes methylene blue (MB) and Congo red (CR) from synthetic aqueous solutions. The formation of the semi-IPN hydrogel was confirmed by Fourier transform infrared spectroscopy (ATR-FTIR) and scanning electron microscopy (SEM). In the swelling experiments, the hydrogels showed pH-sensitive behavior and swelled the most and least under acidic and alkaline conditions, respectively. The MB and CR uptakes were studied using the batch technique, and the effects of various conditions were investigated. According to the data, 0.1 g of the S-IPN3 hydrogel with the highest content of GX had maximum removal efficiencies of 79.33% and 80.47% for the dyes MB and CR, respectively. Freundlich isotherm and a pseudo-second order kinetic model best explained the equilibrium and kinetic adsorption of the dyes, respectively. The prepared semi-IPN gels also showed high regeneration performance for the cationic dye MB during four consecutive adsorption-desorption cycles.

AbstractCarmine (CRM) is regarded as a safe coloring agent derived from the cochineal insect and is used to impart red color in a variety of products ranging from food, beverages, and cosmetics to pharmaceutical drugs. However, various toxicological implications are associated with the use of CRM, viz. anaphylaxis, utricaria, rhinitis, asthma and other cytotoxic and genotoxic ramifications. Therefore, it is imperative to evaluate the toxicity of CRM at the molecular level. A number of biophysical and biochemical methods have been used to examine the impact of CRM on human serum albumin (HSA). The formation of a CRM–HSA complex was revealed by intrinsic fluorescence analysis. The resulting circular dichroism spectra showed that CRM binding reduces the amount of alpha helices present in HSA. The synchronous fluorescence spectroscopy revealed significant microenvironment changes around the tyrosine (Tyr) and tryptophan (Trp) residues in HSA upon CRM binding. The binding of CRM takes place at or close to site I of HSA while also having transient interactions at the subdomain IIA–IIB interfaces determined by the drug displacement and molecular docking studies. Our present research described in the paper, we believe, is significant to understand the CRM-induced toxicity in people.

AbstractBiopolymers are the materials familiar for their promising potential of superseding the conventional petrochemical-based polymers. Polyhydroxyalkanotes (PHAs), a sub-class of biopolymers, comprise a group of natural biodegradable polyesters which have found invaluable applications in biomedical science and environmental remediation. This paper reports a detailed kinetic investigation on the non-isothermal glass and melt crystallization of poly(3-hydroxybutyrate) (P3HB) (a key representative of PHAs) by utilizing an advanced kinetic approach to polymer crystallization mechanisms. The kinetic study revealed that both the glass and melt crystallization processes of P3HB pursue single-step nucleation and diffusion phenomena. Moreover, the diffusion activation energies of the aforementioned processes are similar to each other and are in agreement with the universal activation energy value of segmental jumps during diffusion processes in polymers. However, P3HB glass crystallization goes to completion by following a different process mechanism in comparison with its melt crystallization. The P3HB glass crystallization more likely follows interface-controlled two-dimensional (2D) growth of spherulites. The P3HB melt crystallization, on the other hand, pursues diffusion-controlled one-dimensional (1D) growth of spherulites. Thermodynamics points out that the transition state is structurally more oriented in the case of P3HB melt crystallization rather than P3HB glass crystallization. The obtained kinetic and thermodynamic parameters are interpreted in terms of their rational physical meanings and the practical worth of the present study is discussed.

AbstractThe Helmholtz free energy, A, and the Gibbs free energy, G, of polyethylene (PE) were determined based on its empirical pressure–volume–temperature–entropy equation of state, P-V-T-S Eos, and the empirical partition function, which we reported previously. The PA-VA-TA-SA Eos for the iso-Helmholtz free energy, iso-A, was determined based on the P-V-T-S Eos where the pressure (PA), volume (VA), temperature (TA), and entropy (SA) satisfied the condition that A is constant. The PG-VG-TG-SG Eos for the G being constant was also determined based on the P-V-T-S Eos. The three-dimensional (3D) plots, 3D plot, with the three axes, x = TA, y = PA, z = VA expressed by the 3D (TA, PA, VA) and the 3D (TA, VA, SA) at constant A in PE were determined, where the iso-A processes were characterized assuming that the volume and the entropy in the iso-A process decreased with increasing pressure and temperature, while in the 3D (TG, PG, VG) and 3D (TG, VG, SG) plots at constant G in PE, the volume and the entropy in the iso-G process were increasing with increasing pressure and temperature. The empirical partition function for the Helmholtz free energy was expressed by the summation of the terms of T, T2, and T4 Katsura, T.; Tange, Y. A Simple Derivation of the Birch-Murnaghan Equations of State (EOSS) and Comparison with EOSS Derived from Other Definitions of Finite Strain. Minerals 2019, 9, 745–773. DOI: 10.3390/min9120745.[Crossref], [Web of Science ®] , [Google Scholar], the Boltzmann factors e−i θ1Te−i θ1Te−i θ1T with i = 1, 2, 3, and 6 and θ1=71.5 θ1=71.5 θ1=71.5  and the U(V,T = 0 K) term for the zero Kelvin internal energy where the T4 term and the Boltzmann factors e−iθ1T e−iθ1T e−iθ1T  with i = 6 and 3 were dominant negative factors in the A-T relation at the constant V = 1.04 cm3/g. In case of the Gibbs free energy where the partition function was expressed by the summation of the terms of T, T2, and T4 Katsura, T.; Tange, Y. A Simple Derivation of the Birch-Murnaghan Equations of State (EOSS) and Comparison with EOSS Derived from Other Definitions of Finite Strain. Minerals 2019, 9, 745–773. DOI: 10.3390/min9120745.[Crossref], [Web of Science ®] , [Google Scholar], the Boltzmann factors e−i θ1T with i = 1, 2, 3, and 6, the U(V,T = 0 K) term, PV and PV(T = 0) terms, the T2 term and the Boltzmann factors e−i θ1T with i = 6 and 3 were dominant negative factors in the G-T relation at 1 atm (1.01 × 10−4 GPa), while at high pressure, 1.0 GPa, the PV and PV(T = 0) terms were dominant positive factors.

AbstractIn the research described here polyacrylonitrile (PAN)/polyvinyl alcohol (PVA) bicomponent nanofibers (NFs) were produced with different PVA content (10, 20, and 30 wt%) by an electrospinning method and tested for air filtration application. Morphological, structural, and physical properties of the PAN/PVA NFs were analyzed with scanning electron microscopy (SEM), Fourier Transform Infrared Spectroscopy (FT-IR), and Brunauer–Emmett–Teller (BET) characterization methods. The results showed that regular and beadless PVA NF synthesis was achieved for 10 and 20 wt% of PVA contents. Besides, 10 wt% PVA provided thinner diameter NFs, and the pore size of their membranes was also smaller compared to those of NFs containing 20 wt% PVA. Therefore, PAN/PVA nanofibrous membranes containing 10 wt% PVA with smaller pore size and thinner fiber diameter provided the lowest air permeability.

ABSTRACTThe pressure-volume-temperature-entropy equations of state, P-V-T-S Eos, of polyethylene (PE) for its isothermal, isobaric, isochoric and isoentropic ensembles and the correlation between the P-V-T-S Eos in the various ensembles were reported in our previous reports. The three dimensional plane plot, 3D plane plot, for the various ensembles, such as the 3D (PV -V -SV) isochoric plane plot, and the three dimensional list point plot, 3D list point plot, for the ensemble, such as the 3D (PT , VT , ST) isothermal list point plot, were determined based on the P-V-T-S Eos of PE where the subscripts, T, P, V, and S meaning for the isothermal, isobaric, isochoric and isoentropic ensembles, respectively. In this paper a projection of the 3D list point plot on the 3D plane plot for an appropriate pair of the planes gave a new 3D plot where the list points in the 3D list point plot were found on the surface of the 3D plane plot.

AbstractChitin nanofibrils (ChiNF) were prepared using a partial deacetylation of the chitin-ultrasonic mechanical method. The effects of degree of deacetylation (DD) of chitin on the ultrasonic treatment conditions and structures of the ChiNF were explored via Fourier transform infrared spectroscopy (FTIR), transmission electron microscopy (TEM), wide angle X-ray diffraction (WAXD) and zeta potential analysis. The results showed that with increasing the DD of chitin, the yields of the ChiNF increased, the average lengths increased, the average diameters were unchanged and the zeta potentials gradually increased. The DD of the ChiNF, however, remained constant in comparison to that of corresponding deacetylated chitin (d-chitin) and, accordingly, the crystallinity indices increased and the grain size was reduced. The ChiNF dispersion, obtained from the optimal process, i.e. deacetylation time of 4 h and ultrasonic treatment time of 1.5 h, was cast into a transparent ChiNF film, and it exhibited enhanced mechanical properties and water-resistance after heat treatment.

ABSTRACTPoly(methyl methacrylate) (PMMA) can improve the mechanical and optical properties of poly(acrylonitrile-butadiene-styrene) (ABS). The blends of ABS and PMMA are applied to produce electrical enclosures with high requirements for gloss and hardness. Knowledge about the processing conditions that influence the blends of polymers are important to achieve the best material properties. In our research described here, ABS/PMMA blends and their testing samples were separately prepared under various processing conditions based on polymer blending theory. The influence of extrusion (times) and injection (temperatures and pressures) conditions on the mechanical properties and morphologies of the ABS/PMMA blends were investigated. Appropriate processing conditions and optimal mechanical properties of the ABS/PMMA blends were obtained. The blends following extrusion processing twice had better impact strength, tensile properties and bending properties than those prepared with only one extrusion processing. The blends prepared under injection processing conditions (220 °C, 70MPa) had better mechanical properties than those prepared under other conditions. Therefore it was possible to correlate the processing conditions with the evaluated mechanical properties.

AbstractThe relationship between the magnetic susceptibility and degree of polymerization of liquid polydimethylsiloxane (PDMS) was studied experimentally. The magnetic susceptibility of the liquid PDMS was established with the Moses effect, i.e., study of the shape of the near-surface well (the well created near the surface-vapor interface) created in the liquid by a permanent magnetic field. The study of the shape of the near-surface well was carried out under experimental registration of the laser beam reflected from the PDMS/air interface. The broad range of available molecular weights of PDMS made it suitable for the study. The diamagnetic susceptibility, χ, of PDMS was measured for a broad range of molecular weights. The plot of magnetic susceptibility, χ, against the number of repeating units in the chain, n, was linear. The result was compared with the magnetic susceptibility predicted by the Pascal law. The volume magnetic susceptibility χv of the liquid PDMS was established as χv = (−7.77 ± 0.06) · 10−6. The magnetic susceptibility of the PDMS monomer was established as χexp (n = 1) = (60.3 ± 0.32) · 10−11, which is in a satisfactory agreement with the Pascal empirical rule.